Cas no 1781329-19-8 (2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol)

2-(4-Fluoro-2-methoxyphenyl)-2-methylpropan-1-ol is a fluorinated aromatic alcohol featuring a methoxy substituent and a tertiary carbon center adjacent to the hydroxyl group. This structural configuration imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of the fluorine atom enhances metabolic stability and lipophilicity, while the methoxy group contributes to electron density modulation. The tertiary alcohol moiety offers reactivity for further functionalization. Its well-defined molecular architecture makes it suitable for use in asymmetric synthesis and as a building block for bioactive compounds. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol structure
1781329-19-8 structure
Product Name:2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol
CAS No:1781329-19-8
MF:C11H15FO2
MW:198.234007120132
CID:5913566
PubChem ID:105426242
Update Time:2025-08-04

2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol
    • EN300-1803866
    • 1781329-19-8
    • Inchi: 1S/C11H15FO2/c1-11(2,7-13)9-5-4-8(12)6-10(9)14-3/h4-6,13H,7H2,1-3H3
    • InChI Key: YSJNNYCIICSEBY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)OC)C(C)(C)CO

Computed Properties

  • Exact Mass: 198.10560788g/mol
  • Monoisotopic Mass: 198.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų

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Additional information on 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol

2-(4-Fluoro-2-methoxyphenyl)-2-methylpropan-1-ol: An Overview of a Promising Compound (CAS No. 1781329-19-8)

2-(4-Fluoro-2-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1781329-19-8) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising properties that make it a valuable candidate for further investigation and development.

The molecular formula of 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol is C11H15FO2, and its molecular weight is approximately 198.23 g/mol. The compound features a fluoro-substituted benzene ring, a methoxy group, and a tertiary alcohol functionality, which collectively contribute to its distinct chemical and biological properties.

In the realm of medicinal chemistry, 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound can exhibit selective inhibition of certain enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

Beyond its potential therapeutic applications, 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol has also been investigated for its use in chemical synthesis and material science. Its unique structural features make it an attractive building block for the synthesis of more complex molecules with diverse functionalities. Additionally, the compound's stability and reactivity have been explored in the context of developing new materials with enhanced properties.

The synthesis of 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol has been optimized through various methodologies, including transition metal-catalyzed reactions and organocatalytic approaches. These synthetic routes have been designed to improve yield, purity, and scalability, making the compound more accessible for large-scale production and further research.

In terms of safety and environmental impact, studies have shown that 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol exhibits low toxicity and minimal environmental risk when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure the well-being of researchers and the environment.

The pharmacokinetic properties of 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol have also been evaluated to assess its suitability for pharmaceutical applications. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate.

In conclusion, 2-(4-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1781329-19-8) represents a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and material science. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in these fields.

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